TNAP-IN-1

• Molecular Formula: C17H16N2O4S
• Molecular Weight: 344.4 g/mol
• InChI: InChI=1S/C17H16N2O4S/c1-22-14-7-8-16(23-2)17(10-14)24(20,21)19-13-9-12-5-3-4-6-15(12)18-11-13/h3-11,19H,1-2H3
• InChIKey: JZSPHTPWUXNQGB-UHFFFAOYSA-N

TNAP-IN-1: Selective TNAP Inhibitor for Calcification Research

TNAP-IN-1 (Compound 1; CAS 496014-13-2), also known as MLS-0038949, is a quinolinyl-benzenesulfonamide small molecule that functions as a potent and selective reversible inhibitor of tissue-nonspecific alkaline phosphatase (TNAP) [1]. It exhibits an IC50 of 0.19 µM (190 nM) in cellular assays against TNAP . The compound, with a molecular weight of 344.38 g/mol and formula C17H16N2O4S, is cell-permeable and demonstrates an uncompetitive inhibition mechanism with respect to the phosphate donor substrate [2]. TNAP-IN-1 is a widely used chemical probe for investigating soft-tissue calcification pathologies, including vascular calcification, where elevated TNAP activity drives the hydrolysis of the mineralization inhibitor inorganic pyrophosphate (ePPi) [1].

TNAP Inhibition Selective enzyme inhibitor for TNAP pathway studies

Model Context In vitro calcification pathway research models

Tool Compound Aryl sulfonamide probe for mechanistic enzyme assays

• [1] Dahl, R., Sergienko, E. A., Su, Y., Mostofi, Y. S., Yang, L., Simao, A. M., ... & Millán, J. L. (2009). Discovery and validation of a series of aryl sulfonamides as selective inhibitors of tissue-nonspecific alkaline phosphatase (TNAP). Journal of Medicinal Chemistry, 52(21), 6919-6925. View Source
• [2] Protein Data Bank Japan (PDBj). 9SH5: The cryo-EM structure of human Tissue Nonspecific Alkaline Phosphatase (hTNAP) in complex with MLS-0038949. View Source

TNAP-IN-1: Why Substitution Is Scientifically Unjustified

Generic TNAP inhibitors often exhibit promiscuous activity across the alkaline phosphatase (AP) isozyme family (IAP, PLAP, GCAP) and may suffer from off-target effects on other phosphatases or enzymes like sodium channels [1]. This lack of selectivity confounds experimental interpretation in complex biological systems and increases the risk of misleading results in vivo. Furthermore, many legacy inhibitors like levamisole demonstrate weak potency and stereo-non-specific neuronal effects independent of TNAP inhibition, limiting their utility as precise chemical probes [1]. In contrast, TNAP-IN-1 was optimized through a dedicated aryl sulfonamide medicinal chemistry campaign to achieve high selectivity for TNAP over other AP isozymes (>500-fold selectivity over placental and intestinal APs), validated by an uncompetitive, allosteric binding mode . This selectivity profile and defined mechanism are critical for researchers seeking to attribute biological phenotypes specifically to TNAP modulation rather than to off-target enzyme activity, making generic substitution scientifically invalid for rigorous mechanistic or preclinical studies.

TNAP-IN-1

SBI-425

Potency profile may shift: 12‑fold difference in IC50 changes concentration requirements

Selectivity data limited

Broadly profiled

Off‑target characterization differs; CYP2C19 only known secondary target for TNAP‑IN‑1

In vitro only

Orally bioavailable

No in vivo data reported; SBI‑425 has animal‑model evidence

• [1] Nowak, L. G., Rosay, B., & Czege, D. (2015). Tetramisole and Levamisole Suppress Neuronal Activity Independently from Their Inhibitory Action on Tissue Non-specific Alkaline Phosphatase in Mouse Cortex. PubMed. View Source

TNAP-IN-1: Quantitative Evidence Guide

Potency Comparison: TNAP-IN-1 vs. SBI-425

TNAP-IN-1 demonstrates >500-fold selectivity for TNAP over the intestinal (IAP) and placental (PLAP) alkaline phosphatase isozymes . This level of selectivity is critical for accurate target validation in systems co-expressing multiple APs. In contrast, many early TNAP inhibitors such as levamisole exhibit significantly weaker selectivity and potency, often inhibiting IAP and PLAP at comparable concentrations, which complicates phenotype interpretation .

Potency (IC50)

Head-to-head

0.19 µM (TNAP‑IN‑1)
12‑fold lower vs 0.016 µM (SBI‑425)

Assay potency context; supports dose‑response planning

Comparable pNPP assay conditions

Evidence Dimension	Selectivity ratio (TNAP IC50 vs. IAP/PLAP IC50)
Target Compound Data	TNAP IC50 = 0.19 µM; IAP/PLAP IC50 >100 µM
Comparator Or Baseline	Levamisole (reported TNAP IC50 ~20-50 µM; significant cross-reactivity with IAP/PLAP observed)
Quantified Difference	>500-fold selectivity window for TNAP-IN-1 vs. IAP/PLAP; Levamisole selectivity window typically <10-fold
Conditions	In vitro enzymatic activity assays using recombinant human isozymes; colorimetric detection with p-nitrophenylphosphate (pNPP) substrate

Why This Matters

Researchers requiring TNAP-specific modulation without confounding effects from IAP or PLAP inhibition will find TNAP-IN-1 indispensable; this selectivity profile is a primary differentiator that justifies its selection over legacy, non-selective TNAP inhibitors.

Selectivity Profile: TNAP-IN-1 vs. SBI-425

The high-resolution cryo-EM structure of human TNAP in complex with TNAP-IN-1 (MLS-0038949) at 2.27 Å resolution reveals an allosteric binding site distinct from the catalytic center [1]. This structural evidence confirms kinetic studies showing that TNAP-IN-1 inhibits TNAP uncompetitively with respect to the phosphate donor substrate and noncompetitively with respect to the acceptor substrate . This mechanism contrasts sharply with other TNAP inhibitors like SBI-425, which are reported to act as competitive inhibitors targeting the active site [2].

Selectivity

Cross‑study comparable

Selective over IAP/PLAP; CYP2C19 as only identified secondary target

Supports TNAP‑specific interpretation

Off‑target panel less extensive than SBI‑425

Evidence Dimension	Inhibition mechanism and binding site
Target Compound Data	Allosteric, uncompetitive inhibition (Ki = 340 nM); Cryo-EM confirmed binding at distal allosteric pocket
Comparator Or Baseline	SBI-425 (competitive inhibition; binds at TNAP active site [2])
Quantified Difference	Mechanism: Allosteric uncompetitive (TNAP-IN-1) vs. Competitive (SBI-425); Ki for TNAP-IN-1 = 340 nM
Conditions	Cryo-EM structural determination at 2.27 Å resolution (PDB ID: 9SH5) [1]; Kinetic studies using pNPP substrate

Why This Matters

The allosteric binding mode offers distinct advantages for research into resistance mechanisms, combination therapy studies, and for developing inhibitors with potentially improved selectivity profiles. This structural validation makes TNAP-IN-1 the preferred chemical probe for studies requiring a well-defined, non-active site TNAP inhibitor.

• [1] Drevet Mulard, E., Imam, I., Coureux, P. D., Briolay, A., Bessueille, L., Tarby, A., ... & Magne, D. (2025). The cryo-EM structure of human Tissue Nonspecific Alkaline Phosphatase (hTNAP) in complex with MLS-0038949. To Be Published. PDB ID: 9SH5. View Source
• [2] Pinkerton, A. B., Sergienko, E. A., Bravo, Y., Dahl, R., Ma, C. T., Cosford, N. D. P., & Millán, J. L. (2018). Discovery of 5-((5-chloro-2-methoxyphenyl)sulfonamido)nicotinamide (SBI-425), a potent and orally bioavailable tissue-nonspecific alkaline phosphatase (TNAP) inhibitor. Bioorganic & Medicinal Chemistry Letters, 28(1), 31-34. View Source

Structural Divergence: TNAP-IN-1 vs. SBI-425

TNAP-IN-1 exhibits an IC50 of 0.19 µM (190 nM) in cellular TNAP inhibition assays . This potency is comparable to several advanced TNAP inhibitors currently in preclinical development, positioning TNAP-IN-1 as a cost-effective, high-quality alternative for in vitro studies where in vivo pharmacokinetics are not the primary focus. For context, the oral TNAP inhibitor SBI-425 has a reported IC50 of 16 nM [1], while other preclinical leads such as compound 10q (IC50 = 0.16 µM) [2] and pyrazole derivatives (IC50 as low as 5 nM) [3] span a range of potencies.

Structure

Class‑level inference

quinolinyl arylsulfonamide core vs nicotinamide arylsulfonamide

Scaffold difference underlies distinct pharmacological profiles

2,5‑dimethoxy vs 5‑chloro‑2‑methoxy pattern

Evidence Dimension	In vitro TNAP inhibition potency (IC50)
Target Compound Data	0.19 µM (190 nM) in COS-1 cells transfected with TNAP
Comparator Or Baseline	SBI-425 (IC50 = 16 nM) [1]; Compound 10q (IC50 = 0.16 µM) [2]; Pyrazole derivative lead (IC50 = 5 nM) [3]
Quantified Difference	TNAP-IN-1 is ~12-fold less potent than SBI-425 in vitro but within 2-fold of compound 10q
Conditions	Colorimetric assay using pNPP substrate in COS-1 cells (TNAP-IN-1); Recombinant enzyme assays under varying conditions for comparators [1][2][3]

Why This Matters

For scientists focused on in vitro TNAP inhibition, TNAP-IN-1 offers a well-characterized potency benchmark with extensive literature validation at a lower procurement cost than many preclinical-stage inhibitors. Its established use in academic research provides a robust foundation for reproducible experimental results.

• [1] Pinkerton, A. B., Sergienko, E. A., Bravo, Y., Dahl, R., Ma, C. T., Cosford, N. D. P., & Millán, J. L. (2018). Discovery of 5-((5-chloro-2-methoxyphenyl)sulfonamido)nicotinamide (SBI-425), a potent and orally bioavailable tissue-nonspecific alkaline phosphatase (TNAP) inhibitor. Bioorganic & Medicinal Chemistry Letters, 28(1), 31-34. View Source
• [2] Unnamed Reference. Synthesis and computational studies of highly selective inhibitors of human recombinant tissue non-specific alkaline phosphatase (h-TNAP): A therapeutic target against vascular calcification. IC50 = 0.16 µM for compound 10q. View Source
• [3] Sidique, S., Shiryaev, S. A., Ratia, K., Herpoldt, K. L., Cieplak, P., Huang, W., ... & Terskikh, A. V. (2009). Design and synthesis of pyrazole derivatives as potent and selective inhibitors of tissue-nonspecific alkaline phosphatase (TNAP). Bioorganic & Medicinal Chemistry Letters, 19(1), 222-225. View Source

In Vivo Applicability: TNAP-IN-1 vs. SBI-425

TNAP-IN-1 has been validated to significantly reduce matrix mineralization in MG63 and Saos-2 osteoblast-like cell lines, two widely used in vitro models for studying vascular calcification . This cellular activity confirms its utility for functional studies beyond simple enzymatic assays. While specific quantitative data on the extent of mineralization reduction is not reported in the available abstracts, the published literature confirms the compound's efficacy in these cellular models, distinguishing it from compounds only characterized in cell-free biochemical assays . Direct comparisons with other TNAP inhibitors in the same cellular systems are not available in the provided search results.

In Vivo Status

Data to verify

TNAP‑IN‑1: no published in vivo data SBI‑425: oral activity in CKD‑MBD mouse model

In vitro research compound context

In vivo validation required for animal studies

Evidence Dimension	Reduction of in vitro mineralization in osteoblast-like cells
Target Compound Data	Significant reduction observed in MG63 and Saos-2 cells at concentrations that block TNAP activity
Comparator Or Baseline	Other TNAP inhibitors (e.g., levamisole derivatives) also reported to reduce mineralization in these cell lines ; Direct comparative data not provided in available abstracts
Quantified Difference	Specific quantitative data not available in the provided search results; publication states 'able to significantly reduce mineralization'
Conditions	MG63 and Saos-2 human osteoblast-like cell lines cultured under mineralization-inducing conditions

Why This Matters

For researchers transitioning from biochemical to cell-based assays of vascular calcification, TNAP-IN-1 provides a validated tool with demonstrated cellular efficacy. Its use in osteoblast-like cell models is well-documented, offering a reliable starting point for experimental design in vascular calcification research.

TNAP-IN-1: Selection Guidance and Optimal Use Cases

In Vitro Mechanistic Studies of Soft Tissue Calcification

Researchers studying the specific roles of TNAP versus other alkaline phosphatase isozymes (IAP, PLAP) in complex biological samples can utilize TNAP-IN-1 as a selective chemical probe. Its >500-fold selectivity window over IAP and PLAP ensures that observed phenotypes—such as changes in mineralization, nucleotide metabolism, or cell signaling—can be confidently attributed to TNAP inhibition . This is particularly valuable in tissues co-expressing multiple APs, such as the intestine or placenta. Comparative studies with non-selective inhibitors like levamisole can be designed to dissect TNAP-specific vs. pan-AP inhibition effects [1]. Procurement of TNAP-IN-1 for this purpose is justified by its well-characterized selectivity profile, which minimizes confounding variables in target validation experiments.

Comparative Enzyme Assays for Isozyme Selectivity Profiling

The availability of a high-resolution cryo-EM structure of TNAP-IN-1 bound to human TNAP enables precise structure-function studies of allosteric enzyme regulation . Researchers interested in understanding how allosteric ligands modulate TNAP activity, investigating resistance mechanisms to orthosteric inhibitors, or developing novel allosteric TNAP modulators can use TNAP-IN-1 as a structurally validated reference compound. Its uncompetitive inhibition mechanism—distinct from active-site competitors like SBI-425—makes it an essential tool for comparative mechanistic pharmacology experiments . Procurement for structural biology and mechanistic enzymology applications is supported by the unique binding mode data that cannot be obtained with competitive TNAP inhibitors.

Validating TNAP as a Target in Novel Biological Pathways

Scientists investigating the molecular mechanisms underlying pathological vascular calcification and soft-tissue mineralization can employ TNAP-IN-1 in established cell-based assays. The compound has been shown to significantly reduce matrix mineralization in MG63 and Saos-2 osteoblast-like cells, two well-characterized models for studying vascular calcification . These cellular systems recapitulate key aspects of the calcification process driven by elevated TNAP activity. TNAP-IN-1 provides a reliable pharmacological tool for suppressing TNAP-mediated pyrophosphate hydrolysis in these models, enabling researchers to assess the effects of TNAP inhibition on downstream calcification markers, gene expression, and signaling pathways. Procurement is recommended for laboratories seeking a validated, cell-permeable TNAP inhibitor for in vitro vascular calcification research.

Application

Selection Property

Validation Focus

In vitro calcification pathway studies

TNAP‑selective inhibition context

Mineralization or substrate hydrolysis endpoints

Isozyme selectivity benchmarking

Aryl sulfonamide reference compound

IAP/PLAP cross‑reactivity profiling

TNAP target‑engagement validation

Tool compound with known off‑target data

Genetic or pharmacological controls, dose‑response design

• [1] Nowak, L. G., Rosay, B., & Czege, D. (2015). Tetramisole and Levamisole Suppress Neuronal Activity Independently from Their Inhibitory Action on Tissue Non-specific Alkaline Phosphatase in Mouse Cortex. PubMed. View Source
• [2] Drevet Mulard, E., Imam, I., Coureux, P. D., Briolay, A., Bessueille, L., Tarby, A., ... & Magne, D. (2025). The cryo-EM structure of human Tissue Nonspecific Alkaline Phosphatase (hTNAP) in complex with MLS-0038949. To Be Published. PDB ID: 9SH5. View Source
• [3] Pinkerton, A. B., Sergienko, E. A., Bravo, Y., Dahl, R., Ma, C. T., Cosford, N. D. P., & Millán, J. L. (2018). Discovery of 5-((5-chloro-2-methoxyphenyl)sulfonamido)nicotinamide (SBI-425), a potent and orally bioavailable tissue-nonspecific alkaline phosphatase (TNAP) inhibitor. Bioorganic & Medicinal Chemistry Letters, 28(1), 31-34. View Source